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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846

This document provides essential safety and logistical information for the proper handling and
disposal of dimethyldivinylsilane. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safety and compliance with
hazardous waste regulations. Adherence to this step-by-step guidance is critical to mitigate the
risks associated with this flammable and reactive compound.

l. Immediate Safety and Hazard Information

Dimethyldivinylsilane is a highly flammable and reactive liquid that requires strict safety
protocols. It is crucial to handle this compound in a well-ventilated area, preferably within a
certified chemical fume hood.

Key Hazards:[1][2]

o Flammability: Highly flammable liquid and vapor.[1] It has a very low flash point and can be
easily ignited.

o Health Hazards: Causes skin and serious eye irritation.[1] May also cause respiratory
irritation.[1]

o Reactivity: As an organosilane, it can react with moisture and other chemicals.

Personal Protective Equipment (PPE): All personnel handling dimethyldivinylsilane must
wear appropriate PPE to prevent exposure:
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Body Protection: A fire-resistant lab coat.

Eye/Face Protection: Chemical splash goggles and a full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: All handling of open containers must be conducted in a chemical
fume hood.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for dimethyldivinylsilane and its

disposal.
Parameter Value Source(s)
Hazard Statements H225, H315, H319, H335 [1112]
Signal Word Danger [2]
Flash Point -22 °C (-8 °F) [2]
U.S. EPA Hazardous Waste
Nurmber D001 (Ignitability) [31141[5]
Storage Temperature 2-8°C [2]
RIDADR UN 1993 3/PG 2 [2]

lll. Step-by-Step Disposal Procedure

The disposal of dimethyldivinylsilane and materials contaminated with it must be handled as
hazardous waste.[3] Due to its reactivity, residual amounts of dimethyldivinylsilane in
experimental apparatus should be carefully quenched before collection for disposal.

This protocol should be performed in a chemical fume hood.
Materials:

¢ Vessel containing residual dimethyldivinylsilane.
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Dry, high-boiling point, inert solvent (e.g., heptane or toluene).

A suitable alcohol for quenching (e.g., isopropanol or ethanol).

Dropping funnel.

Stir plate and stir bar.

Ice bath.

Appropriate hazardous waste containers.
Procedure:

 Inert Atmosphere: Ensure the apparatus containing the residual dimethyldivinylsilane is
under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition.

 Dilution: Dilute the residual dimethyldivinylsilane by adding a dry, inert solvent like
heptane. This helps to control the reaction rate.

o Prepare Quenching Station: Place a separate flask containing a suitable alcohol (e.qg.,
isopropanol) on a stir plate within an ice bath to manage the exothermic reaction. The
amount of alcohol should be in excess relative to the estimated amount of residual silane.

e Slow Addition: Using a dropping funnel, slowly add the diluted dimethyldivinylsilane
solution to the cooled, stirring alcohol. The slow addition is critical to control the reaction and
prevent a dangerous temperature increase.

o Completion: Once the addition is complete, allow the mixture to slowly warm to room
temperature while continuing to stir.

o Final Hydrolysis: After the initial reaction subsides, very slowly add water dropwise to
hydrolyze any remaining reactive species.

o Waste Collection: The resulting solution should be collected in a properly labeled hazardous
waste container.
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» Liquid Waste: Collect the quenched solution and any contaminated solvents in a dedicated,
clearly labeled, and sealed hazardous waste container. The container must be compatible
with the waste.

e Solid Waste: Place all contaminated solid waste, such as gloves, absorbent pads, and
pipette tips, in a separate, sealed, and clearly labeled solid hazardous waste container.

o Labeling: All hazardous waste containers must be clearly labeled with the words
"HAZARDOUS WASTE" and the full chemical names and approximate percentages of the
contents.[6]

o Storage: Store waste containers in a designated satellite accumulation area, ensuring they
are tightly capped and segregated from incompatible materials.[6]

» Pickup: Arrange for pickup and disposal by your institution's certified hazardous waste
management service. Never dispose of dimethyldivinylsilane or its quenched byproducts
down the drain.[7]

IV. Spill and Emergency Procedures

Spill:

In the event of a small spill within a fume hood, use an inert absorbent material (e.g., sand or
vermiculite) to contain it.

Avoid using combustible absorbents.

Collect the contaminated absorbent material and any cleanup debris as hazardous waste.[8]

For larger spills, evacuate the area and contact your institution's emergency response team.
Fire:

» Dimethyldivinylsilane is highly flammable. In case of fire, use a dry chemical, carbon
dioxide (COz2), or alcohol-resistant foam extinguisher.

e Do not use water, as it can react with the silane.
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V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
dimethyldivinylsilane.
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Caption: Workflow for the safe disposal of dimethyldivinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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